Cas no 876488-01-6 (2-PIPERIDINEETHANOL,1-PROPYL-)

2-PIPERIDINEETHANOL,1-PROPYL- structure
2-PIPERIDINEETHANOL,1-PROPYL- structure
Product Name:2-PIPERIDINEETHANOL,1-PROPYL-
CAS No:876488-01-6
MF:C10H21NO
MW:171.279843091965
CID:1908334
PubChem ID:21153799
Update Time:2025-04-21

2-PIPERIDINEETHANOL,1-PROPYL- Chemical and Physical Properties

Names and Identifiers

    • 2-PIPERIDINEETHANOL,1-PROPYL-
    • VYTXWGYJPWQBAR-UHFFFAOYSA-N
    • 876488-01-6
    • DS-021999
    • 2-(1-propyl-piperidin-2-yl)-ethanol
    • 2-(1-propylpiperidin-2-yl)ethanol
    • SCHEMBL3127561
    • MDL: MFCD11617081
    • Inchi: 1S/C10H21NO/c1-2-7-11-8-4-3-5-10(11)6-9-12/h10,12H,2-9H2,1H3
    • InChI Key: VYTXWGYJPWQBAR-UHFFFAOYSA-N
    • SMILES: OCCC1CCCCN1CCC

Computed Properties

  • Exact Mass: 171.162314293Da
  • Monoisotopic Mass: 171.162314293Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 23.5Ų
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